Cas no 5605-11-8 (BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL-)

• Product Name: BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL-
• CAS No: 5605-11-8
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 3408935
• PubChem ID: 754758
• Update Time: 2025-04-21

BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL- Chemical and Physical Properties

Names and Identifiers

• BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL-
• 4-propylbicyclo[2.2.2]octane-1-carboxylic acid
• Oprea1_512142
• SCHEMBL20169930
• SCHEMBL20162490
• AKOS000618541
• HMS1677K04
• WAY-301288
• AA-516/30131050
• SCHEMBL3375229
• 5605-11-8
• SCHEMBL20625753
• Oprea1_442940

• Inchi： 1S/C12H20O2/c1-2-3-11-4-7-12(8-5-11,9-6-11)10(13)14/h2-9H2,1H3,(H,13,14)
• InChI Key： SMKDVIZYHSWNMF-UHFFFAOYSA-N
• SMILES： C12(CCC(CC1)(CC2)CCC)C(O)=O

Computed Properties

• Exact Mass: 196.146329876Da
• Monoisotopic Mass: 196.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų